Cas no 18292-38-1 (Trimethyl(2-methylprop-2-en-1-yl)silane)

• Product Name: Trimethyl(2-methylprop-2-en-1-yl)silane
• CAS No: 18292-38-1
• MF: C₇H₁₆Si
• MW: 128.287443161011
• MDL: MFCD00054404
• CID: 98387
• PubChem ID: 354334768
• Update Time: 2025-04-18

Trimethyl(2-methylprop-2-en-1-yl)silane Chemical and Physical Properties

Names and Identifiers

• Silane,trimethyl(2-methyl-2-propen-1-yl)-
• Methallyltrimethylsilane
• 2-METHYLALLYL TRIMETHYLSILANE
• Trimethyl(2-methylprop-2-en-1-yl)silane
• trimethyl(2-methylprop-2-enyl)silane
• (2-methylprop-1-en-3-yl)trimethylsilane
• (2-methylprop-2-en-1-yl)trimethylsilane
• CH2C(CH3)CH2TMS
• methallylTMS
• methalyl-SiMe3
• silane,trimethyl(2-methyl-2-propenyl)
• trimethyl(methallyl)silane
• Trimethyl(2-methylallyl)silane
• (2-METHYL-PROPENYL)TRIMETHYLSILANE
• 2-Methyl-2-propenyltrimethylsilane
• (2-Methyl-2-propenyl)trimethylsilane
• 3-(Trimethylsilyl)-2-methyl-1-propene
• 2-Methyl-3-(trimethylsilyl)-1-propene
• trimethyl-(2-methylprop-2-enyl)silane
• Methallyltrimethylsilane 97%
• AKOS015909998
• Silane, trimethyl(2-methyl-2-propen-1-yl)-
• 2-Methylallyltrimethylsilane
• M3010
• SY234990
• FS-5883
• E85312
• (2-Methylallyl)trimethylsilane
• silane, trimethyl(2-methyl-2-propenyl)-
• OWVJMAKUWHECNI-UHFFFAOYSA-N
• MFCD00054404
• Methallyltrimethylsilane, 97%
• 18292-38-1
• Q63398502
• InChI=1/C7H16Si/c1-7(2)6-8(3,4)5/h1,6H2,2-5H
• DTXSID10349033

• MDL： MFCD00054404
• Inchi： 1S/C7H16Si/c1-7(2)6-8(3,4)5/h1,6H2,2-5H3
• InChI Key： OWVJMAKUWHECNI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC(=C)C

Computed Properties

• Exact Mass: 128.10200
• Monoisotopic Mass: 128.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.73 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 112°C(lit.)
• Flash Point: Fahrenheit: 21.2 ° f
  Celsius: -6 ° c
  
• Refractive Index: 1.4283
• PSA: 0.00000
• LogP: 2.90070
• Solubility: Not determined
• Vapor Pressure: 27.1±0.2 mmHg at 25°C

Trimethyl(2-methylprop-2-en-1-yl)silane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 1
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：II
• TSCA：No
• Risk Phrases：R11
• Storage Condition：4° CStore…,-4℃Store…Better